Cas no 2060047-59-6 (2-(5-methylthiophen-2-yl)aniline hydrochloride)

• Product Name: 2-(5-methylthiophen-2-yl)aniline hydrochloride
• CAS No: 2060047-59-6
• MF: C₁₁H₁₂ClNS
• MW: 225.737680435181
• CID: 4635660
• Update Time: 2025-06-09

2-(5-methylthiophen-2-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylthiophen-2-yl)aniline Hydrochloride
• 2-(5-methylthiophen-2-yl)aniline hydrochloride

• Inchi： 1S/C11H11NS.ClH/c1-8-6-7-11(13-8)9-4-2-3-5-10(9)12;/h2-7H,12H2,1H3;1H
• InChI Key： ULXUPSCREQXMNK-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C1=CC=C(C)S1.Cl

Additional information on 2-(5-methylthiophen-2-yl)aniline hydrochloride

Introduction to 2-(5-methylthiophen-2-yl)aniline hydrochloride (CAS No. 2060047-59-6)

2-(5-methylthiophen-2-yl)aniline hydrochloride, identified by the chemical abstracts service number 2060047-59-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aniline derivatives, featuring a thiophene ring substituent, which imparts unique electronic and steric properties. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for various biochemical applications.

The molecular structure of 2-(5-methylthiophen-2-yl)aniline hydrochloride consists of a benzene ring connected to an amino group through a thiophene ring that is methylated at the 5-position. This structural motif is highly versatile, allowing for diverse interactions with biological targets. The presence of the thiophene ring introduces aromaticity and potential π-stacking interactions, while the amino group can engage in hydrogen bonding, both of which are crucial for drug-receptor binding affinity.

In recent years, there has been growing interest in thiophene-based aniline derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The unique electronic properties of the thiophene ring make it an attractive scaffold for designing molecules that can modulate enzyme activity or interact with specific protein targets.

One of the most compelling aspects of 2-(5-methylthiophen-2-yl)aniline hydrochloride is its ability to serve as a lead compound for further drug development. Researchers have leveraged its structural framework to design analogs with enhanced pharmacological profiles. For instance, modifications at the methylated position on the thiophene ring or variations in the substitution pattern on the aniline moiety can significantly alter its biological activity. Such structural diversification is a cornerstone of modern drug discovery, enabling the identification of compounds with improved efficacy and reduced toxicity.

The pharmacological profile of 2-(5-methylthiophen-2-yl)aniline hydrochloride has been explored in several preclinical studies. These investigations have revealed its potential as an inhibitor of certain kinases and enzymes implicated in cancer progression. The compound's ability to disrupt protein-protein interactions or modulate enzyme conformation has garnered attention from medicinal chemists seeking novel therapeutic strategies. Additionally, its interaction with mitochondrial DNA and potential effects on cellular respiration have been subjects of interest in anti-cancer research.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(5-methylthiophen-2-yl)aniline hydrochloride's mechanism of action. Molecular docking studies have predicted its binding affinity to various protein targets, providing insights into how it exerts its biological effects. These computational approaches complement experimental data, allowing for a more holistic view of the compound's pharmacodynamics. Furthermore, virtual screening techniques have been employed to identify new derivatives with optimized properties, accelerating the drug discovery process.

The synthesis of 2-(5-methylthiophen-2-yl)aniline hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene ring and subsequent functionalization are critical steps that determine the compound's final properties. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been utilized to achieve high yields and purity levels essential for pharmaceutical applications. These synthetic strategies not only improve efficiency but also allow for scalable production, ensuring adequate supplies for research and commercial purposes.

The safety and stability profile of 2-(5-methylthiophen-2-yl)aniline hydrochloride are paramount considerations in its development as a pharmaceutical agent. Extensive characterization studies have been conducted to assess its thermal stability, solubility, and compatibility with various formulations. These data are crucial for determining optimal storage conditions and formulation parameters to maintain efficacy throughout its shelf life. Additionally, toxicological assessments have been performed to evaluate potential side effects and ensure patient safety.

The role of 2-(5-methylthiophen-2-yl)aniline hydrochloride in combinatorial therapy is another area of active research. By pairing this compound with other agents that target different pathways or mechanisms, researchers aim to achieve synergistic effects that enhance therapeutic outcomes. Such approaches are particularly relevant in oncology, where combination therapies are often necessary to overcome drug resistance and improve patient survival rates. The broad spectrum of activity exhibited by 2-(5-methylthiophen-2-yl)aniline hydrochloride makes it a promising candidate for such multi-target interventions.

Future directions in the study of 2-(5-methylthiophen-2-yl)aniline hydrochloride include exploring its potential applications in precision medicine. By correlating genetic markers with response profiles, researchers can identify subpopulations that may benefit most from this compound. This personalized approach aligns with broader trends in healthcare aimed at tailoring treatments to individual patient needs. Furthermore, investigating its role in neurodegenerative diseases is an emerging area that holds promise for developing novel therapeutics targeting disorders such as Alzheimer's and Parkinson's disease.

In conclusion,(CAS No.) 2060047-59-6 () represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features enable versatile interactions with biological targets, making it a valuable scaffold for drug development。 Through continued research and innovation， this compound has the potential to contribute substantially to improving human health outcomes。